molecular formula C26H22BrO2P B8510240 [(3-Carboxyphenyl)methyl](triphenyl)phosphanium bromide CAS No. 81638-07-5

[(3-Carboxyphenyl)methyl](triphenyl)phosphanium bromide

Cat. No.: B8510240
CAS No.: 81638-07-5
M. Wt: 477.3 g/mol
InChI Key: XZWJHHQHUFJOJD-UHFFFAOYSA-N
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Description

[(3-Carboxyphenyl)methyl](triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C26H22BrO2P and its molecular weight is 477.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

81638-07-5

Molecular Formula

C26H22BrO2P

Molecular Weight

477.3 g/mol

IUPAC Name

(3-carboxyphenyl)methyl-triphenylphosphanium;bromide

InChI

InChI=1S/C26H21O2P.BrH/c27-26(28)22-12-10-11-21(19-22)20-29(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25;/h1-19H,20H2;1H

InChI Key

XZWJHHQHUFJOJD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)[P+](CC2=CC(=CC=C2)C(=O)O)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-(bromomethyl)benzoic acid (16.50 g, 76.73 mmol) in acetonitrile (76.7 ml) was added triphenylphosphine (22.14 g, 84.40 mmol). After heating the mixture under reflux for 2 hr, the reaction mixture was cooled to room temperature. The precipitate was collected by filtration and dried under reduced pressure to give (3-carboxybenzyl)(triphenyl)phosphoniumbromide (30.13 g, 63.12 mmol, yield 82.3%) as a white solid.
Quantity
16.5 g
Type
reactant
Reaction Step One
Quantity
22.14 g
Type
reactant
Reaction Step One
Quantity
76.7 mL
Type
solvent
Reaction Step One

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